
An In-depth Technical Guide to Molybdenum-98:
Electron Configuration and Chemical Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Molybdenum-98

Cat. No.: B081979 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of Molybdenum-98 (⁹⁸Mo),

the most abundant stable isotope of Molybdenum. It details the fundamental atomic properties,

with a specific focus on its unique electron configuration and extensive chemical reactivity. The

document presents quantitative data in structured tables for clarity and comparison.

Furthermore, it outlines the experimental basis for key reactions and includes a detailed

workflow for the production of Molybdenum-99, a critical medical radioisotope, from a

Molybdenum-98 target. Visual diagrams generated using Graphviz are provided to illustrate

logical and experimental workflows, adhering to specified design constraints for maximum

clarity.

Atomic Structure and Electron Configuration
Molybdenum (Mo) is a transition metal located in Group 6, Period 5 of the periodic table with

atomic number 42.[1][2][3] The isotope Molybdenum-98 is the most abundant, constituting

24.14% of naturally occurring molybdenum.[4][5] Its nucleus contains 42 protons and 56

neutrons.[6][7]

The arrangement of its 42 electrons dictates its chemical behavior. Molybdenum is a notable

exception to the standard Aufbau principle for filling electron orbitals. To achieve greater

stability, an electron from the 5s orbital moves to the 4d orbital, resulting in half-filled 5s and 4d

orbitals.[8][9][10] This arrangement is energetically favorable.
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The ground state electron configuration of gaseous neutral molybdenum is [Kr] 4d⁵ 5s¹.[4][9]

[10][11][12]

Table: Fundamental Atomic Properties of Molybdenum-
98

Property Value

Atomic Number (Z) 42[7][13]

Mass Number (A) 98[7][13]

Number of Protons 42[6][7]

Number of Neutrons 56[6][7]

Isotopic Mass 97.905405 u[7]

Natural Abundance 24.14% - 24.29%[4][5][13]

Electron Configuration [Kr] 4d⁵ 5s¹[4][9][10][14]

Electrons per Shell 2, 8, 18, 13, 1[4][9][15]

Diagram: Electron Configuration Workflow
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Caption: Logical workflow for determining Molybdenum's electron configuration.

Physicochemical Data
Molybdenum is a silvery-white, hard metallic element known for its high melting point, one of

the highest among all elements.[1][16] This property makes it a refractory metal, highly

resistant to heat and wear.[1][17]
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Table: Physical and Chemical Properties of Molybdenum
Property Value

Melting Point 2896 K (2623 °C, 4753 °F)[4][5]

Boiling Point 4912 K (4639 °C, 8382 °F)[4][5]

Density (at 20°C) 10.223 g/cm³[4][5]

Atomic Radius (empirical) 139 pm[13]

Covalent Radius 145 pm[13]

Electronegativity (Pauling Scale) 2.16[1][4][15]

Heat of Fusion 37.48 kJ/mol[5]

Heat of Vaporization 598 kJ/mol[5][15]

Crystal Structure Body-Centered Cubic (BCC)[13][15]

Table: Ionization Energies of Molybdenum
Ionization Level Energy (kJ/mol)

1st 684.3

2nd 1560

3rd 2618

4th 4480

5th 5900

6th 6590

Chemical Reactivity of Molybdenum
The chemical properties of Molybdenum-98 are identical to that of elemental molybdenum. It

exhibits remarkable versatility, forming compounds in oxidation states from -2 to +6, with +4

and +6 being the most stable.[1][2][4] Its reactivity is generally low at room temperature but

increases significantly with temperature.
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Reactivity with Air and Water
Molybdenum does not visibly react with oxygen or water at room temperature.[1][4][17]

Oxidation in Air: Weak oxidation begins at approximately 300-400°C.[2][4] Rapid bulk

oxidation occurs above 600°C, forming the volatile Molybdenum(VI) oxide (MoO₃).[2][4][17]

[18]

2Mo(s) + 3O₂(g) → 2MoO₃(s)[18]

Reaction with Steam: When heated to 700°C or higher in the presence of steam,

molybdenum is oxidized to Molybdenum(IV) oxide (MoO₂).[2][18]

Reactivity with Halogens
Molybdenum reacts directly with halogens under varying conditions.

Fluorine: Reacts with fluorine (F₂) at room temperature to form Molybdenum(VI) fluoride

(MoF₆).[18][19][20]

Mo(s) + 3F₂(g) → MoF₆(l)[18]

Chlorine: Under carefully controlled conditions, it reacts with chlorine (Cl₂) to form the black

solid Molybdenum(V) chloride (MoCl₅).[18][19][20]

2Mo(s) + 5Cl₂(g) → 2MoCl₅(s)[18]

Reactivity with Acids and Bases
Acids: The metal is resistant to many acids at room temperature.[13] It dissolves slowly in

nitric acid and aqua regia at room temperature, with the reaction rate increasing upon

heating.[2] It is also stable in hydrochloric and sulfuric acids at room temperature but will

dissolve slightly when heated to 80-100°C.[2][17]

Bases: Molybdenum(VI) oxide is soluble in strong alkaline water, where it forms molybdate

ions (MoO₄²⁻).[4]

Diagram: Molybdenum Reactivity Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.ebsco.com/research-starters/chemistry/molybdenum-mo
https://en.wikipedia.org/wiki/Molybdenum
https://chemistrytalk.org/molybdenum-element/
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://en.wikipedia.org/wiki/Molybdenum
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://en.wikipedia.org/wiki/Molybdenum
https://chemistrytalk.org/molybdenum-element/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://winter.group.shef.ac.uk/webelements/molybdenum/chemistry.html
https://pilgaardelements.com/Molybdenum/Reactions.htm
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://winter.group.shef.ac.uk/webelements/molybdenum/chemistry.html
https://pilgaardelements.com/Molybdenum/Reactions.htm
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://www.buyisotope.com/molybdenum-98-isotope.php
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://chemistrytalk.org/molybdenum-element/
https://en.wikipedia.org/wiki/Molybdenum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molybdenum (Mo)

Oxygen (O₂) Water (H₂O) Halogens (F₂, Cl₂) Acids (HNO₃, HCl)

MoO₃

> 600°C

No Reaction

Room Temp

MoO₂

Steam, > 700°CRoom Temp

MoF₆

F₂, Room Temp

MoCl₅

Cl₂, Controlled

Dissolves Slowly

HNO₃, Aqua Regia

Click to download full resolution via product page

Caption: Summary of Molybdenum's primary chemical reaction pathways.

Key Experimental Protocol: Production of
Molybdenum-99 via Neutron Activation of
Molybdenum-98
A primary application of Molybdenum-98 in the drug development and medical field is its use

as a target material for the production of Molybdenum-99 (⁹⁹Mo).[13][21] ⁹⁹Mo is the parent

isotope of Technetium-99m (⁹⁹ᵐTc), the most widely used medical radioisotope for diagnostic

imaging.[22] The production occurs via a neutron capture reaction, denoted as ⁹⁸Mo(n,γ)⁹⁹Mo.

[23][24]

Detailed Methodology
Target Preparation:

High-purity, enriched Molybdenum-98 is used as the starting target material. Enrichment

is crucial to maximize the yield of ⁹⁹Mo and minimize unwanted isotopic impurities.

The ⁹⁸Mo is typically in the form of Molybdenum metal or Molybdenum trioxide (MoO₃).[13]
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The target material is encapsulated in a holder suitable for insertion into a nuclear reactor,

designed for efficient heat transfer to prevent overheating during irradiation.[22]

Neutron Irradiation:

The encapsulated ⁹⁸Mo target is placed in a high-flux position within a nuclear research

reactor.

The target is irradiated with thermal neutrons. A ⁹⁸Mo nucleus captures a neutron,

becoming an excited nucleus of Molybdenum-99.

This excited nucleus de-excites by emitting a gamma ray (γ), resulting in the final product,

⁹⁹Mo.

The duration of irradiation is carefully calculated based on the neutron flux of the reactor

and the half-life of ⁹⁹Mo (approximately 66 hours) to achieve the desired activity.[25]

Post-Irradiation Processing:

Following irradiation, the target is highly radioactive and must be handled remotely in a

shielded hot cell.

The target is removed from the reactor and its encapsulation.

The irradiated material, now containing ⁹⁹Mo, is processed to be incorporated into a ⁹⁹Mo/

⁹⁹ᵐTc generator, which is then distributed to medical facilities.

Diagram: Experimental Workflow for ⁹⁹Mo Production
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Caption: Workflow for producing ⁹⁹Mo from an enriched ⁹⁸Mo target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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